Cas no 360065-37-8 (Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-)
360065-37-8 structure
Product Name:Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-
CAS No:360065-37-8
MF:C8H6F3NO2
MW:205.133952617645
CID:303290
Update Time:2024-01-27
Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-
- Benzoic acid, 3-amino-2,4,5-trifluoro-6-methyl- (9CI)
- Benzoic acid, 3-amino-2,4,5-trifluoro-6-methyl-
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- Inchi: 1S/C8H6F3NO2/c1-2-3(8(13)14)5(10)7(12)6(11)4(2)9/h12H2,1H3,(H,13,14)
- InChI Key: AKZAKFKAYAPIKL-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=C(C)C(F)=C(F)C(N)=C1F
Computed Properties
- Exact Mass: 205.03508
- Monoisotopic Mass: 205.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
Experimental Properties
- PSA: 63.32
Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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